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Compound of Interest

Compound Name: 4-Aminoquinaldine

Cat. No.: B107616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Aminoquinaldine (4-AQ), a key intermediate in the synthesis of various

pharmaceutical compounds. This document focuses on its solubility and melting point,

presenting quantitative data in a structured format, detailing experimental protocols, and

illustrating the workflow for their determination.

Core Physicochemical Properties of 4-
Aminoquinaldine
4-Aminoquinaldine, also known as 4-amino-2-methylquinoline, is a heterocyclic amine with

the molecular formula C₁₀H₁₀N₂.[1] Its physicochemical properties are crucial for its handling,

formulation, and application in drug development and other chemical syntheses.

Table 1: Quantitative Physicochemical Data for 4-
Aminoquinaldine
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Property Value
Solvents/Condition
s

Source(s)

Melting Point 95-98 °C Not specified [1]

162-166 °C Literature value [2][3]

169.35 ± 0.50 °C

(442.50 ± 0.50 K)
Not specified [4]

Solubility Soluble Ethanol, DMSO [1]

Slightly soluble Water [1]

Water
log10(Solubility in

mol/L) = -3.15
Crippen Method[4][5]

Water (pH 7.4) >23.7 µg/mL

Sanford-Burnham

Center for Chemical

Genomics[6]

Note: The observed variance in melting point values may be attributed to the presence of

different polymorphic forms of 4-Aminoquinaldine or impurities.[7] A study has identified

multiple anhydrous and solvated crystalline forms, which can exhibit different physical

properties.[7]

Experimental Protocols
The determination of the physicochemical properties of a compound like 4-Aminoquinaldine
relies on standardized experimental procedures. The following sections detail the

methodologies for measuring solubility and melting point.

Solubility Determination
The solubility of a compound is a critical parameter in drug development, influencing its

absorption, distribution, metabolism, and excretion (ADME) profile. A common method for

qualitative and semi-quantitative solubility assessment is as follows:

Protocol for Qualitative Solubility Determination:
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Sample Preparation: Accurately weigh a small amount (e.g., 1-5 mg) of 4-Aminoquinaldine
powder.

Solvent Addition: Transfer the sample to a clean test tube or vial. Add a measured volume

(e.g., 0.1 mL) of the desired solvent (e.g., water, ethanol, DMSO).

Agitation: Vigorously shake or vortex the mixture for a set period (e.g., 1-2 minutes) to

facilitate dissolution.

Observation: Visually inspect the solution for the presence of undissolved solid particles.

Incremental Solvent Addition: If the solid has not fully dissolved, add another measured

volume of the solvent and repeat the agitation and observation steps.

Classification: Based on the amount of solvent required to dissolve the sample, the solubility

can be classified (e.g., very soluble, soluble, sparingly soluble, insoluble).[8][9]

For quantitative solubility determination, methods like the shake-flask method followed by a

suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy) are employed to determine the

concentration of the dissolved solute in a saturated solution.[10]

Melting Point Determination
The melting point is a fundamental physical property used for the identification and purity

assessment of a crystalline solid.[11][12] The capillary method is a widely accepted standard

technique.[13][14]

Protocol for Capillary Melting Point Determination:

Sample Preparation: Ensure the 4-Aminoquinaldine sample is a fine, dry powder. If

necessary, gently crush any large crystals using a mortar and pestle.[13]

Capillary Tube Loading: Introduce a small amount of the powdered sample into a thin-walled

capillary tube, open at one end. Tap the sealed end of the tube on a hard surface to pack the

sample tightly to a height of 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus.[11][14] Modern instruments often have a built-in thermometer and a magnifying
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lens for observation.

Rapid Heating (Optional): For an unknown sample, a rapid heating rate can be used to

determine an approximate melting range.[11][12]

Slow Heating: For an accurate determination, heat the sample at a slow, controlled rate (e.g.,

1-2 °C per minute) as the temperature approaches the expected melting point.[11]

Observation and Recording: Record the temperature at which the first drop of liquid appears

(the initial melting point) and the temperature at which the entire sample becomes a clear

liquid (the final melting point). The range between these two temperatures is the melting

range.[11][14] A narrow melting range (0.5-1.0 °C) is indicative of a pure compound.[11][12]

Experimental Workflow Visualization
The following diagram illustrates the general workflow for determining the key physicochemical

properties of a solid compound like 4-Aminoquinaldine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b107616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Physicochemical Property Determination

Data Analysis & Reporting

4-Aminoquinaldine
(Solid Sample)

Grind to Fine Powder

Melting Point Determination
(Capillary Method)

Load Capillary

Solubility Assessment

Weigh Sample

Record Melting Range Determine Solubility Profile

Technical Report

Click to download full resolution via product page

Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b107616?utm_src=pdf-body-img
https://www.benchchem.com/product/b107616?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. nbinno.com [nbinno.com]

2. 4-アミノキナルジン 98% | Sigma-Aldrich [sigmaaldrich.com]

3. 4-氨基喹哪啶 98% | Sigma-Aldrich [sigmaaldrich.com]

4. chemeo.com [chemeo.com]

5. 4-Aminoquinaldine (CAS 6628-04-2) - Chemical & Physical Properties by Cheméo
[chemeo.com]

6. 4-Amino-2-methylquinoline | C10H10N2 | CID 81116 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. Solid state forms of 4-aminoquinaldine - From void structures with and without solvent
inclusion to close packing - PMC [pmc.ncbi.nlm.nih.gov]

8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

9. scribd.com [scribd.com]

10. m.youtube.com [m.youtube.com]

11. chem.ucalgary.ca [chem.ucalgary.ca]

12. SSERC | Melting point determination [sserc.org.uk]

13. thinksrs.com [thinksrs.com]

14. westlab.com [westlab.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 4-Aminoquinaldine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107616#physicochemical-properties-of-4-
aminoquinaldine-solubility-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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